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Compound of Interest

Compound Name: 1,2-Dibromo-2-methylbutane

Cat. No.: B078504

Technical Support Center: 2,4-Dibromo-3-
pentanone

This technical support center provides guidance for researchers, scientists, and drug
development professionals on the safe handling and lachrymatory properties of 2,4-dibromo-3-
pentanone.

Frequently Asked Questions (FAQSs)

Q1: What is 2,4-dibromo-3-pentanone and what are its primary hazards?

Al: 2,4-Dibromo-3-pentanone is a chemical compound with the molecular formula C5H8Br20.
[1][2][3] It is recognized as a potent lachrymator, meaning it can cause tearing and irritation to
the eyes.[4] Additionally, it is harmful if swallowed, causes skin irritation, and may cause
respiratory irritation.[5] It is also a readily absorbed skin irritant, which can produce a sensation
similar to sunburn.[4]

Q2: What are the immediate symptoms of exposure to 2,4-dibromo-3-pentanone?

A2: Exposure can lead to immediate eye irritation and tearing (lachrymatory effect).[4] Skin
contact may cause a sensation of sunburn.[4] Inhalation can result in respiratory tract irritation.

[5]

Q3: What personal protective equipment (PPE) is required when handling this compound?
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A3: When working with 2,4-dibromo-3-pentanone, it is crucial to use appropriate PPE. This
includes chemical safety goggles or a face shield, protective gloves, and a lab coat.[6][7][8] All
work should be conducted in a well-ventilated area, preferably under a chemical fume hood.[4]

[6][7] For fire-related situations, a self-contained breathing apparatus is necessary.[7][8]

Troubleshooting Guide: Accidental Exposure

This guide provides immediate steps to take in case of accidental exposure to 2,4-dibromo-3-

pentanone.

Scenario

Immediate Action

Follow-up

Eye Contact

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the

upper and lower eyelids.[7][9]

Seek immediate medical
attention.[7] If contact lenses
are worn, remove them if it is

safe to do so0.[7]

Skin Contact

Take off immediately all
contaminated clothing.[6][7]
Wash the affected skin with
soap and water.[8] One source
suggests washing with a soap
solution followed by a sodium

hydrogen carbonate solution.

[4]

Seek medical advice if skin
irritation persists.[8] Wash
contaminated clothing before

reuse.[7]

Move the affected person to

fresh air and keep them in a

If the person is not breathing,

give artificial respiration.[7][8]

Inhalation N ) ) ]
position comfortable for Seek immediate medical
breathing.[6][7] attention.[6][7]

Do NOT induce vomiting.[7] Seek immediate medical

Ingestion Rinse the mouth with water.[8] attention or call a poison

[10]

control center.[7]

Experimental Protocols: Safe Handling and Spill

Management
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Protocol 1: Standard Handling Procedure

Preparation: Before handling, ensure a chemical fume hood is operational and the sash is at
the appropriate height. Have all necessary PPE (lab coat, gloves, and chemical safety
goggles) on. Prepare a waste container for halogenated organic compounds.

Dispensing: Conduct all transfers of 2,4-dibromo-3-pentanone inside the chemical fume
hood. Use a clean, dry syringe or pipette for liquid transfers. Keep the container tightly
closed when not in use.[6][8]

Post-Handling: After handling, wash hands thoroughly with soap and water.[8]
Decontaminate any surfaces that may have come into contact with the chemical.

Storage: Store 2,4-dibromo-3-pentanone in a tightly closed container in a dry, cool, and well-
ventilated place.[6][7][8]

Protocol 2: Spill Management

Evacuation and Ventilation: In case of a spill, evacuate all non-essential personnel from the
immediate area. Ensure the area is well-ventilated, preferably within a chemical fume hood.
[11]

Containment: For small spills, absorb the liquid with an inert material such as vermiculite, dry
sand, or earth.[11] Do not use combustible materials like sawdust.

Collection: Carefully collect the absorbent material and place it into a sealed, labeled
container for hazardous waste disposal.[8]

Decontamination: Clean the spill area with a suitable solvent, followed by washing with soap
and water. All cleaning materials should be disposed of as hazardous waste.

Quantitative Data

While specific quantitative data on the lachrymatory potency of 2,4-dibromo-3-pentanone is not

readily available in the provided search results, the following table summarizes its known

physical and chemical properties.
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Property Value Reference

Molecular Formula C5H8Br20 [11121[3]
Clear colorless to pale yellow

Appearance o [3]
liquid

Refractive Index 1.5025-1.5075 @ 20°C [3]

Assay (GC) >96.0% [3]

Water Solubility Slightly soluble [1][12]

Visual Guides
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Accidental Exposure to 2,4-Dibromo-3-pentanone

Exposure Event

Eye Contact Skin Contact Inhalation Ingestion

Immediate First Aid

Rinse Mouth
Do NOT Induce Vomiting

Remove Clothing
Wash with Soap & Water

Flush with Water (15 min) Move to Fresh Air

f irritation persist

low-up Actiopis

Seek Immediate

Medical Attention

Click to download full resolution via product page

Caption: Troubleshooting workflow for accidental exposure.

Preparation Handling Post-Handling
Don PPE: Verify Fume Hood Dispense Chemical Wash Hands Decontaminate
Lab Coat, Gloves, Goggles Function in Fume Hood Thoroughly Work Surfaces Store Properly
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Caption: Workflow for safe handling of 2,4-dibromo-3-pentanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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